Cas no 69241-43-6 ((3,4-Dimethoxyphenyl)(furan-2-yl)methanone)

• Product Name: (3,4-Dimethoxyphenyl)(furan-2-yl)methanone
• CAS No: 69241-43-6
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• MDL: MFCD00297628
• CID: 3111074
• PubChem ID: 838326
• Update Time: 2025-10-31

(3,4-Dimethoxyphenyl)(furan-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3,4-Dimethoxyphenyl)(furan-2-yl)methanone
• (3,4-dimethoxyphenyl)-(furan-2-yl)methanone
• 2-(3,4-Dimethoxybenzoyl)furan
• AKOS003670077
• 69241-43-6
• SCHEMBL5076584
• AG-690/33431061
• [3,4-bis(methyloxy)phenyl](furan-2-yl)methanone
• FZJQJHJSIZVERE-UHFFFAOYSA-N
• 2-(3,4-Dimethoxybenzoyl)furane

• MDL： MFCD00297628
• Inchi： 1S/C13H12O4/c1-15-10-6-5-9(8-12(10)16-2)13(14)11-4-3-7-17-11/h3-8H,1-2H3
• InChI Key： FZJQJHJSIZVERE-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=C(C(C2=CC=CO2)=O)C=1)OC

Computed Properties

• Exact Mass: 232.07355886g/mol
• Monoisotopic Mass: 232.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (3,4-Dimethoxyphenyl)(furan-2-yl)methanone

Introduction to (3,4-Dimethoxyphenyl)(furan-2-yl)methanone (CAS No. 69241-43-6)

(3,4-Dimethoxyphenyl)(furan-2-yl)methanone, identified by its Chemical Abstracts Service number CAS No. 69241-43-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This review provides an in-depth exploration of its chemical properties, synthesis methods, and emerging applications, particularly in the context of modern medicinal chemistry.

The molecular structure of (3,4-Dimethoxyphenyl)(furan-2-yl)methanone consists of a benzene ring substituted with two methoxy groups at the 3rd and 4th positions, linked to a furan ring through a methylene bridge. This unique arrangement imparts distinct electronic and steric properties, making it a versatile intermediate in the synthesis of various bioactive molecules. The presence of both aromatic and heterocyclic moieties enhances its reactivity and potential utility in drug development.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring the (3,4-Dimethoxyphenyl)(furan-2-yl)methanone scaffold. Research has demonstrated its role as a key intermediate in the synthesis of novel therapeutic agents targeting various diseases. For instance, studies have highlighted its utility in developing inhibitors for enzymes involved in inflammatory pathways, such as COX-2 and LOX. The methoxy groups on the benzene ring contribute to modulating enzyme activity by influencing hydrogen bonding interactions and electronic distribution.

The synthesis of (3,4-Dimethoxyphenyl)(furan-2-yl)methanone can be achieved through multiple pathways, each offering distinct advantages depending on the desired scale and purity. One common approach involves the condensation of 3,4-dimethoxybenzaldehyde with furfural under basic conditions. This reaction proceeds via a Knoevenagel condensation mechanism, yielding the desired product with high efficiency. Alternatively, palladium-catalyzed cross-coupling reactions have been explored as a means to introduce the furan moiety more selectively, particularly when dealing with sensitive functional groups.

Recent advancements in computational chemistry have further enhanced the understanding of the reactivity and pharmacokinetic properties of (3,4-Dimethoxyphenyl)(furan-2-yl)methanone. Molecular modeling studies have revealed that the compound exhibits favorable binding affinities to several protein targets, suggesting its potential as a lead compound for drug discovery. These simulations have also provided insights into optimizing its structure by modifying substituents or introducing additional functional groups to improve solubility and metabolic stability.

The pharmaceutical industry has shown particular interest in derivatives of (3,4-Dimethoxyphenyl)(furan-2-yl)methanone due to their demonstrated efficacy in preclinical models. For example, researchers have synthesized analogs that exhibit potent anti-inflammatory effects by selectively inhibiting specific enzymatic pathways. These findings have paved the way for clinical trials investigating their therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease. The structural flexibility of this scaffold allows for further modifications to enhance bioavailability and target specificity.

In addition to its applications in drug development, (3,4-Dimethoxyphenyl)(furan-2-yl)methanone has found utility in materials science and agrochemical research. Its ability to participate in various chemical reactions makes it a valuable building block for synthesizing complex molecules with tailored properties. For instance, researchers have utilized this compound to develop novel polymers with enhanced mechanical strength and thermal stability. Furthermore, its derivatives have shown promise as bioactive agents in crop protection formulations due to their ability to interact with biological targets in pests.

The future prospects for (3,4-Dimethoxyphenyl)(furan-2-yl)methanone are promising, with ongoing research exploring new synthetic methodologies and expanding its applications across multiple domains. Advances in green chemistry principles are driving efforts to develop more sustainable synthetic routes that minimize waste and energy consumption. Additionally, interdisciplinary collaborations between chemists and biologists are expected to yield innovative therapeutic strategies leveraging this versatile compound.